Cas no 13096-38-3 (dihydroxybut-2-enedioic acid)

Dihydroxybut-2-enedioic acid, also known as tartronic acid, is a dicarboxylic acid derivative with two hydroxyl groups positioned on a C4 backbone. This compound exhibits unique reactivity due to its α-hydroxy acid and conjugated double bond structure, making it valuable in organic synthesis and coordination chemistry. Its chelating properties enable applications in metal ion binding, while its bifunctional nature allows for use as a building block in fine chemical production. The presence of both hydroxyl and carboxyl groups facilitates participation in esterification, oxidation, and other functional group transformations. Its water solubility and stability under controlled conditions enhance its utility in research and industrial processes.
dihydroxybut-2-enedioic acid structure
dihydroxybut-2-enedioic acid structure
Product Name:dihydroxybut-2-enedioic acid
CAS No:13096-38-3
MF:C4H4O6
MW:148.070961952209
MDL:MFCD00004236
CID:2906213
Update Time:2025-06-10

dihydroxybut-2-enedioic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Butenedioic acid, 2,3-dihydroxy-
    • Dihydroxybut-2-enedioic acid
    • dihydroxybut-2-enedioic acid
    • MDL: MFCD00004236
    • Inchi: 1S/C4H4O6/c5-1(3(7)8)2(6)4(9)10/h5-6H,(H,7,8)(H,9,10)
    • InChI Key: BZCOSCNPHJNQBP-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(O)=C(O)C(O)=O

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dihydroxybut-2-enedioic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Ozone Solvents: Water ;  25 °C
1.2 Reagents: Sulfuric acid Solvents: Water ;  pH 6.5, 25 °C
1.3 Reagents: Sodium hydroxide
Reference
N-dependent ozonation efficiency over nitrogen-containing heterocyclic contaminants: A combined density functional theory study on reaction kinetics and degradation pathways
Yao, Yujie; et al, Chemical Engineering Journal (Amsterdam, 2020, 382,

dihydroxybut-2-enedioic acid Raw materials

dihydroxybut-2-enedioic acid Preparation Products

Additional information on dihydroxybut-2-enedioic acid

Comprehensive Analysis of Dihydroxybut-2-enedioic Acid (CAS No. 13096-38-3): Properties, Applications, and Innovations

Dihydroxybut-2-enedioic acid (CAS No. 13096-38-3), also known as tartronic acid or 2,3-dihydroxybut-2-enedioic acid, is a versatile organic compound with significant applications in pharmaceuticals, cosmetics, and industrial chemistry. This dicarboxylic acid derivative is characterized by its unique molecular structure, featuring two hydroxyl groups and two carboxyl groups, which contribute to its reactivity and functional diversity. Recent studies highlight its potential as a sustainable chemical intermediate, aligning with the global demand for green chemistry solutions.

The compound’s CAS No. 13096-38-3 is frequently searched in scientific databases, reflecting its relevance in biodegradable polymer synthesis and chelating agents. Researchers are particularly interested in its role as a precursor for bio-based materials, driven by the rising popularity of eco-friendly alternatives in manufacturing. For instance, its ability to form stable complexes with metal ions makes it valuable in water treatment and agricultural micronutrient formulations, addressing current concerns about environmental sustainability.

In the pharmaceutical sector, dihydroxybut-2-enedioic acid is explored for its antioxidant properties and potential in drug delivery systems. Its structural similarity to naturally occurring hydroxy acids has spurred investigations into its use in skincare products, where it may act as a mild exfoliant or pH adjuster. This aligns with consumer trends favoring clean-label ingredients and non-toxic formulations. Notably, its low toxicity profile (LD50 studies) supports its adoption in cosmetic science.

From a technical perspective, the synthesis of CAS No. 13096-38-3 often involves oxidation or hydrolysis reactions, with recent advancements focusing on catalytic methods to improve yield and reduce waste. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with industrial standards. The compound’s solubility in water and polar solvents further enhances its utility in aqueous formulations, a key consideration for formulation scientists.

Emerging applications include its use in food additives as a flavor enhancer or preservative, though regulatory approvals vary by region. The European Food Safety Authority (EFSA) and FDA have evaluated related derivatives, prompting discussions about GRAS status for this compound. Additionally, its role in biodegradable plastics research resonates with the circular economy movement, where carbon footprint reduction is prioritized.

In summary, dihydroxybut-2-enedioic acid (CAS No. 13096-38-3) exemplifies the intersection of innovation and sustainability. Its multifaceted applications—from industrial chemistry to consumer goods—underscore its importance in modern science. As industries pivot toward renewable resources, this compound is poised to play a pivotal role in shaping future technologies.

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